Cas no 778-94-9 (2-Nitro-4-(trifluoromethyl)benzonitrile)

• Product Name: 2-Nitro-4-(trifluoromethyl)benzonitrile
• CAS No: 778-94-9
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• MDL: MFCD00014684
• CID: 39899
• PubChem ID: 24859817
• Update Time: 2025-06-13

2-Nitro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethyl)benzonitrile
• 4-CYANO-3-NITROBENZOTRIFLUORIDE
• 2-Nitro-4-trifluormethyl-benzonitril
• 2-Nitro-4-trifluoromethylbenzotrile
• 4-cyano-3-nitro-1-trifluoromethylbenzene
• TD1112
• 2-nitro-4-trifluoromethyl benzonitrile
• P-TOLUNITRILE, .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-2-NITRO-
• UNII-E6Z0MKD079
• E6Z0MKD079
• NSC-88323
• 2-Nitro-4-trifluoromethyl-benzonitrile
• Benzonitrile, 2-nitro-4-(trifluoromethyl)-
• NSC 88323
• AKOS005063753
• NS00003626
• W-104293
• AM20041168
• CS-W014864
• DTXSID40228423
• FT-0613162
• 778-94-9
• EC 212-298-1
• SCHEMBL463657
• 2-Nitro-4-(trifluoromethyl)benzonitrile, 99%
• A9834
• 2-nitro-4-trifluoromethylbenzonitrile
• MFCD00014684
• EINECS 212-298-1
• AC-7725
• Q27276946
• EN300-749011
• NSC88323
• 2-nitro4-trifluoromethylbenzonitrile
• 2-NITRO-4-(TRIFLUOROMETHYL)BENZONITRILE， 99%
• P-TOLUNITRILE, ALPHA,ALPHA,ALPHA-TRIFLUORO-2-NITRO-
• DTXCID60150914
• DB-000376
• 212-298-1

• MDL： MFCD00014684
• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-2-1-5(4-12)7(3-6)13(14)15/h1-3H
• InChI Key： BQCWLXXZTCLGSZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C=1)[N+](=O)[O-])(F)F
• BRN： 1882259

Computed Properties

• Exact Mass: 216.01500
• Monoisotopic Mass: 216.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.5604 (estimate)
• Melting Point: 44-47 °C (lit.)
• Boiling Point: 156-158 °C/18 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 69.61000
• LogP: 3.00848
• Solubility: Not determined

2-Nitro-4-(trifluoromethyl)benzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Material Chemicals Electrical Materials

Additional information on 2-Nitro-4-(trifluoromethyl)benzonitrile

Comprehensive Overview of 2-Nitro-4-(trifluoromethyl)benzonitrile (CAS No. 778-94-9)

2-Nitro-4-(trifluoromethyl)benzonitrile (CAS No. 778-94-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a nitro group and a trifluoromethyl substituent, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, pesticide formulation, and material science. The compound’s electron-withdrawing properties and aromatic stability contribute to its versatility in organic transformations.

In recent years, the demand for 2-Nitro-4-(trifluoromethyl)benzonitrile has surged due to its role in developing high-performance materials and bioactive molecules. A trending topic in scientific forums is its potential in green chemistry, where researchers aim to optimize synthetic routes to minimize environmental impact. Questions like "How to synthesize 2-Nitro-4-(trifluoromethyl)benzonitrile sustainably?" or "What are its applications in medicinal chemistry?" are frequently searched, reflecting growing interest in sustainable and efficient chemical processes.

The compound’s physicochemical properties, such as its melting point (approximately 90–92°C) and solubility in organic solvents like dichloromethane and ethanol, are critical for laboratory applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structure. These methods ensure compliance with industry standards, particularly in pharmaceutical intermediates production.

Another area of interest is the compound’s reactivity in cross-coupling reactions, which are pivotal in constructing complex molecules. For instance, the nitro group can be reduced to an amine, enabling further functionalization. Such transformations are essential for designing targeted therapeutics or agrochemicals. Discussions around "How to modify 2-Nitro-4-(trifluoromethyl)benzonitrile for specific applications?" highlight its adaptability in research.

From a commercial perspective, 2-Nitro-4-(trifluoromethyl)benzonitrile is supplied by leading chemical manufacturers with stringent quality controls. Its storage conditions (typically under inert atmospheres) and handling precautions are emphasized to maintain stability. Researchers often inquire about "Where to buy high-purity 2-Nitro-4-(trifluoromethyl)benzonitrile?" or "What are its safety data sheets (SDS)?", underscoring the need for reliable sourcing and safety information.

In summary, 2-Nitro-4-(trifluoromethyl)benzonitrile (CAS No. 778-94-9) is a multifaceted compound with significant relevance in modern chemistry. Its applications span drug development, agricultural science, and advanced materials, aligning with global trends toward innovation and sustainability. By addressing common queries and highlighting its scientific importance, this overview aims to serve as a authoritative resource for professionals and enthusiasts alike.